Cas no 2138162-53-3 (3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 2138162-53-3
• MF: C₉H₁₁BrN₂O₂S
• MW: 291.164839982986
• CID: 6402310
• PubChem ID: 165794322
• Update Time: 2025-06-29

3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2138162-53-3
• 3-{[(2-bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• EN300-738713
• 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C9H11BrN2O2S/c10-9-7(2-1-3-11-9)4-12-8-5-15(13,14)6-8/h1-3,8,12H,4-6H2
• InChI Key： YUEIQPXMIBDBMO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 289.97246g/mol
• Monoisotopic Mass: 289.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione

Introduction to 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2138162-53-3)

3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2138162-53-3, belongs to the thietane class of molecules, which are known for their versatility in medicinal chemistry. The presence of a bromopyridine moiety and an amino group appended to a thietane core suggests a rich chemical space for functionalization and interaction with biological targets.

The bromopyridine ring is a key structural feature that enhances the compound's reactivity, making it a valuable scaffold for further derivatization. Bromopyridines are widely used in drug discovery due to their ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The amino group in the molecule provides a site for hydrogen bonding and can be further functionalized to introduce additional pharmacophores.

The thietane core is a five-membered heterocycle containing sulfur, which is known to contribute to the compound's stability and bioavailability. Thietane derivatives have been explored for their potential applications in anti-inflammatory, anti-microbial, and anti-cancer therapies. The dione functionality at the 1,1-position of the thietane ring adds another layer of reactivity, allowing for further chemical modifications and the exploration of novel biological activities.

Recent research has highlighted the importance of heterocyclic compounds in drug development. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them attractive candidates for therapeutic intervention. The combination of a bromopyridine moiety, an amino group, and a thietane core in 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione positions it as a promising lead compound for further investigation.

In the context of modern drug discovery, computational methods and high-throughput screening have become indispensable tools for identifying potential lead compounds. The structural features of 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione make it an ideal candidate for virtual screening against various biological targets. By leveraging computational chemistry techniques, researchers can predict the binding interactions of this compound with proteins and other biomolecules, thereby accelerating the drug discovery process.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The bromopyridine ring can be exploited to design molecules that selectively interact with specific enzymes or receptors involved in disease pathways. For instance, studies have shown that bromopyridine derivatives can modulate the activity of kinases and other enzymes implicated in cancer progression. The amino group and the dione functionality further enhance the compound's potential as a pharmacological tool by providing additional sites for interaction with biological targets.

The thietane core itself has been studied for its ability to disrupt protein-protein interactions, which are critical in many disease processes. By targeting these interactions, thietane derivatives have shown promise in treating conditions such as inflammation and neurodegenerative diseases. The unique combination of structural elements in 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione makes it a versatile scaffold for designing molecules with tailored biological activities.

Advances in synthetic chemistry have also contributed to the growing interest in thietane derivatives. Modern synthetic methodologies allow for efficient construction of complex molecular architectures, including those featuring multiple functional groups like bromopyridines and diones. These methods enable researchers to explore a wide range of structural variations, thereby expanding the chemical space available for drug discovery.

The potential applications of 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione extend beyond traditional therapeutic areas. For example, its structural features make it suitable for developing bioimaging agents, which are used in diagnostic applications to visualize biological processes at the molecular level. Additionally, the compound's reactivity allows for its incorporation into probes and reporters that can track dynamic cellular events.

In conclusion, 3-{[(2-Bromopyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2138162-53-3) is a structurally fascinating molecule with significant potential in pharmaceutical chemistry. Its unique combination of a bromopyridine moiety, an amino group, and a thietane core makes it an attractive scaffold for drug discovery. Recent advances in computational chemistry and synthetic methodologies have further enhanced its appeal as a lead compound for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.